Cas no 124649-67-8 (Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate)

• Product Name: Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
• CAS No: 124649-67-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 103701
• PubChem ID: 24871856
• Update Time: 2025-04-18

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-Methyl 2,3-dihydroxy-3-phenylpropanoate
• Benzenepropanoic acid, a,b-dihydroxy-, methyl ester, (aS,bR)-
• Methyl (2S,3R)-(-)-2,3-Dihydroxy-3-Phenylpropionate
• Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
• METHYL (2S,3R)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
• Methyl (2S,3R)-()-2,3-dihydroxy-3-phenylpropionate
• Methyl (2S,3R)-(?)-2,3-dihydroxy-3-phenylpropionate
• methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenyl-propion
• SCHEMBL6874324
• AS-80074
• J-005105
• 124649-67-8
• DTXSID50431042
• Methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate, 99%
• IXDRYSIPXMREGK-BDAKNGLRSA-N
• Benzenepropanoic acid, alpha,beta-dihydroxy-, methyl ester, (alphaS,betaR)-
• Methyl(2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate

• MDL： MFCD09865001
• Inchi： 1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3/t8-,9+/m1/s1
• InChI Key： IXDRYSIPXMREGK-BDAKNGLRSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@@H](C(=O)OC)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.266
• Melting Point: 85-88 °C (lit.)
• Boiling Point: 345.2°Cat760mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.557
• PSA: 66.76000
• LogP: 0.25390
• Optical Activity: [α]21/D −10°, c = 1 in chloroform
• Solubility: Not determined

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives